Cas no 107871-20-5 (tert-butyl 2-amino-5,5,5-trifluoropentanoate)

tert-butyl 2-amino-5,5,5-trifluoropentanoate structure
107871-20-5 structure
Product Name:tert-butyl 2-amino-5,5,5-trifluoropentanoate
CAS No:107871-20-5
MF:C9H16F3NO2
MW:227.224053382874
MDL:MFCD25955236
CID:3589400
PubChem ID:83225772
Update Time:2025-04-22

tert-butyl 2-amino-5,5,5-trifluoropentanoate Chemical and Physical Properties

Names and Identifiers

    • Norvaline, 5,5,5-trifluoro-, 1,1-dimethylethyl ester
    • tert-butyl 2-amino-5,5,5-trifluoropentanoate
    • AKOS021547918
    • EN300-23645866
    • PVWBNTUXTYLPOB-UHFFFAOYSA-N
    • 107871-20-5
    • MDL: MFCD25955236
    • Inchi: 1S/C9H16F3NO2/c1-8(2,3)15-7(14)6(13)4-5-9(10,11)12/h6H,4-5,13H2,1-3H3/t6-/m0/s1
    • InChI Key: PVWBNTUXTYLPOB-LURJTMIESA-N
    • SMILES: C(OC(C)(C)C)(=O)[C@H](CCC(F)(F)F)N

Computed Properties

  • Exact Mass: 227.11331324Da
  • Monoisotopic Mass: 227.11331324Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.3Ų

tert-butyl 2-amino-5,5,5-trifluoropentanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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tert-butyl 2-amino-5,5,5-trifluoropentanoate
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Enamine
EN300-23645866-10.0g
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Enamine
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